2-({3-[(3-Phenylpropanoyl)amino]anilino}carbonyl)-benzoic acid

• IUPAC Name: 2-[[3-(3-phenylpropanoylamino)phenyl]carbamoyl]benzoic acid
• InChI: InChI=1S/C23H20N2O4/c26-21(14-13-16-7-2-1-3-8-16)24-17-9-6-10-18(15-17)25-22(27)19-11-4-5-12-20(19)23(28)29/h1-12,15H,13-14H2,(H,24,26)(H,25,27)(H,28,29)
• InChI Key: GVUZXHMPXKIQAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CC=C3C(=O)O
• Molecular Formula: C23H20N2O4
• Molecular Weight: 388.4 g/mol

Description

“2-({3-[(3-Phenylpropanoyl)amino]anilino}carbonyl)-benzoic acid” is a chemical compound with the molecular formula C23H20N2O4. It has a molecular weight of 388.42. The compound is used for proteomics research.

Molecular Structure Analysis

The InChI code for this compound is 1S/C23H20N2O4/c26-21(14-13-16-7-2-1-3-8-16)24-17-9-6-10-18(15-17)25-22(27)19-11-4-5-12-20(19)23(28)29/h1-12,15H,13-14H2,(H,24,26)(H,25,27)(H,28,29). This code provides a specific textual representation of the molecule’s structure.

Scientific Research Applications

Hydration of Aniline and Benzoic Acid:

• The study by Fedotova & Kruchinin (2013) delves into the structural aspects of the hydration of aniline and benzoic acid in water. It provides insights into the hydration shells and the average number of water molecules surrounding the –NH2 and –COOH groups in these compounds, offering a foundational understanding of their interaction with water molecules.

Green Synthetic Methods

Ecological Base-Conditioned Preparation of Dipeptides:

• Ezawa et al. (2017) discuss an ecological green synthetic method for coupling reactions involving 3-phenylpropanoic acid, highlighting the synthesis process and yields without racemization. This approach underlines the environmental considerations in chemical synthesis, particularly in the preparation of complex molecules like dipeptides.

Synthesis and Radiolabeling Techniques

Synthesis of Radiolabeled Methyl 4-(2,5-Dihydroxybenzylamino)benzoate:

• The work by Taylor et al. (1996) outlines the synthesis of radiolabeled compounds, shedding light on the techniques and chemical reactions involved in the labeling process. This is crucial for understanding the methods used in tracing and studying the behavior of chemical compounds in various environments or systems.

Biosynthesis in Plants and Bacteria

Benzoic Acid Biosynthesis in Plants and Bacteria:

• The research by Hertweck et al. (2001) explores the biosynthesis of benzoic acid in plants and bacteria, identifying it as a building block in numerous natural products. It describes the pathways and intermediates involved in the biosynthesis, offering a comprehensive view of the natural production of this compound.

Safety and Hazards

This compound is labeled as an irritant. For more detailed safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.